Cas no 946362-83-0 (1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide structure
946362-83-0 structure
Product name:1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
CAS No:946362-83-0
MF:C20H17FN2O2
MW:336.359588384628
CID:5504560

1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxopyridine-3-carboxamide
    • 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
    • Inchi: 1S/C20H17FN2O2/c1-14-5-4-7-17(11-14)22-20(25)16-9-10-19(24)23(13-16)12-15-6-2-3-8-18(15)21/h2-11,13H,12H2,1H3,(H,22,25)
    • InChI Key: QFALTECKTWFVNQ-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=CC=C2F)C(=O)C=CC=1C(NC1=CC=CC(C)=C1)=O

1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2744-1301-5μmol
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2744-1301-1mg
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2744-1301-2mg
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2744-1301-3mg
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2744-1301-10μmol
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2744-1301-10mg
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2744-1301-2μmol
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2744-1301-4mg
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2744-1301-5mg
1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
946362-83-0 90%+
5mg
$69.0 2023-05-16

Additional information on 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Recent Advances in the Study of 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 946362-83-0)

The compound 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 946362-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique dihydropyridine scaffold and fluorophenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide exhibits selective binding affinity towards certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity, with the fluorophenyl and methylphenyl moieties playing pivotal roles in target engagement.

In addition to its target specificity, recent research has also explored the compound's pharmacokinetic profile. Advanced in vitro and in vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for further development. Notably, the compound has shown good oral bioavailability and metabolic stability, which are essential attributes for therapeutic agents.

Another significant advancement is the synthesis of novel derivatives of 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. Researchers have employed combinatorial chemistry and high-throughput screening to generate a library of analogs with enhanced potency and reduced off-target effects. These efforts have yielded several lead compounds with improved therapeutic indices, paving the way for future clinical trials.

Furthermore, recent preclinical studies have evaluated the compound's efficacy in disease models. For instance, in oncology research, 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has demonstrated potent antitumor activity in xenograft models, with significant tumor growth inhibition observed at well-tolerated doses. These findings underscore its potential as a novel chemotherapeutic agent.

Despite these promising results, challenges remain in the development of 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. Issues such as potential toxicity, drug-drug interactions, and resistance mechanisms need to be addressed in subsequent studies. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, the recent research on 1-(2-fluorophenyl)methyl-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 946362-83-0) highlights its therapeutic promise and underscores the importance of continued investigation. With its unique chemical structure and promising biological activity, this compound represents a valuable addition to the arsenal of potential drug candidates in the field of chemical biology and medicinal chemistry.

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd